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Compound of Interest

Compound Name: 7,3'-Dimethoxyflavone

CAS No.: 6802-49-9

Cat. No.: B191138

Get Quote

This guide provides an in-depth technical overview of 7,3'-dimethoxyflavone, a methoxylated

flavonoid of interest to researchers and drug development professionals. While direct literature

confirming the isolation of 7,3'-dimethoxyflavone from a specific natural source is limited, this

document synthesizes information on closely related compounds and established

phytochemical techniques to offer a robust framework for its prospective sourcing and

purification. We will delve into the probable botanical origins, a comprehensive methodology for

its isolation and characterization, and insights into the potential biological significance of this

class of molecules.

Part 1: Unveiling the Botanical Landscape: Probable
Natural Sources
Methoxylated flavonoids are widely distributed in the plant kingdom, often contributing to the

plant's defense mechanisms and pigmentation. While a definitive paper detailing the isolation

of 7,3'-dimethoxyflavone remains to be broadly cited, phytochemical investigations of certain

plant families suggest potential sources.
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The Asteraceae family, and specifically the genus Chromolaena (formerly Eupatorium), is a

promising candidate. Chromolaena odorata, a perennial shrub, is known to be rich in a variety

of flavonoids.[1][2] Phytochemical screenings of C. odorata have consistently revealed the

presence of a diverse array of flavonoids, making it a logical starting point for the targeted

isolation of 7,3'-dimethoxyflavone.[3][4] The genus is recognized for producing cytotoxic

flavones, indicating a potential for discovering bioactive compounds like the one in question.[5]

Another area of interest lies within the plant families known for producing a wide array of

polymethoxyflavones (PMFs), such as Citrus species and Kaempferia parviflora.[6] While these

are rich sources of other methoxylated flavonoids, further investigation is required to confirm

the presence of the 7,3'-dimethoxy isomer.

Part 2: From Plant Matrix to Purified Compound: A
Generalizable Isolation and Purification Workflow
The isolation of 7,3'-dimethoxyflavone from a plant matrix necessitates a multi-step approach

designed to separate it from a complex mixture of other phytochemicals. The following protocol

is a generalized yet detailed workflow based on established methods for flavonoid isolation.

Diagram of the General Isolation and Purification
Workflow
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Caption: Generalized workflow for the isolation and purification of 7,3'-dimethoxyflavone.

Experimental Protocol: Step-by-Step Methodology
1. Plant Material Preparation and Extraction:
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Objective: To extract a broad range of secondary metabolites, including flavonoids, from the

plant material.

Procedure:

Collect fresh aerial parts (leaves and stems) of the candidate plant (e.g., Chromolaena

odorata).

Air-dry the plant material in the shade to prevent the degradation of phytochemicals.

Grind the dried material into a fine powder to increase the surface area for solvent

extraction.

Perform exhaustive extraction of the powdered material using a Soxhlet apparatus with a

polar solvent such as methanol or ethanol. Alternatively, maceration with intermittent

shaking at room temperature can be employed.

2. Solvent Partitioning:

Objective: To separate compounds based on their polarity, thereby enriching the flavonoid

content in a specific fraction.

Procedure:

Concentrate the crude methanolic or ethanolic extract under reduced pressure using a

rotary evaporator.

Suspend the resulting residue in a water-methanol mixture.

Perform liquid-liquid partitioning sequentially with solvents of increasing polarity. Start with

a non-polar solvent like n-hexane to remove lipids and chlorophylls.

Subsequently, partition the aqueous layer with a solvent of intermediate polarity, such as

ethyl acetate. Flavonoids, including dimethoxyflavones, are expected to partition into the

ethyl acetate fraction.

3. Column Chromatography:
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Objective: To perform a preliminary separation of the compounds in the enriched fraction

based on their affinity for the stationary phase.

Procedure:

Concentrate the ethyl acetate fraction to dryness.

Adsorb the residue onto a small amount of silica gel (60-120 mesh).

Prepare a silica gel column packed in a non-polar solvent (e.g., n-hexane).

Load the adsorbed sample onto the top of the column.

Elute the column with a gradient of increasing polarity, starting with n-hexane and

gradually introducing ethyl acetate. For example:

100% n-hexane

n-hexane:Ethyl Acetate (9:1, 8:2, 1:1, etc.)

100% Ethyl Acetate

Ethyl Acetate:Methanol (9:1, etc.)

Collect fractions of a fixed volume and monitor the separation using Thin Layer

Chromatography (TLC) with a suitable mobile phase (e.g., n-hexane:ethyl acetate).

Visualize the spots under UV light (254 nm and 365 nm) and by spraying with a visualizing

agent (e.g., anisaldehyde-sulfuric acid reagent) followed by heating.

Combine fractions with similar TLC profiles.

4. Preparative High-Performance Liquid Chromatography (HPLC):

Objective: To achieve high-resolution purification of the target compound from the semi-

purified fractions.

Procedure:
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Dissolve the combined, semi-purified fractions containing the compound of interest in a

suitable solvent (e.g., methanol).

Perform preparative HPLC using a C18 column.

Employ a gradient elution system, typically with a mobile phase consisting of water (often

with a small percentage of formic acid or acetic acid to improve peak shape) and an

organic solvent like acetonitrile or methanol.

Monitor the elution profile using a UV-Vis detector at a wavelength appropriate for

flavonoids (e.g., 254 nm, 280 nm, or 340 nm).

Collect the peak corresponding to the retention time of 7,3'-dimethoxyflavone.

5. Crystallization:

Objective: To obtain the purified compound in a crystalline form, which is often a sign of high

purity.

Procedure:

Concentrate the HPLC fraction containing the pure compound.

Dissolve the residue in a minimal amount of a suitable hot solvent (e.g., methanol or

acetone).

Allow the solution to cool slowly to induce crystallization. If necessary, add a non-solvent

(a solvent in which the compound is poorly soluble) dropwise to promote precipitation.

Collect the crystals by filtration and wash with a small amount of cold solvent.

Dry the crystals under vacuum.

Part 3: Structural Elucidation and Characterization
The identity and purity of the isolated 7,3'-dimethoxyflavone must be confirmed using a

combination of spectroscopic techniques.
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Physicochemical and Spectroscopic Data
Property Value Source

Molecular Formula C₁₇H₁₄O₄ [7]

Molecular Weight 282.29 g/mol [7]

Appearance
Expected to be a crystalline

solid
General Flavonoid Chemistry

IUPAC Name
7-methoxy-2-(3-

methoxyphenyl)chromen-4-one
[7]

CAS Number 6802-49-9 [7]

Analytical Techniques
High-Performance Liquid Chromatography (HPLC): An analytical HPLC run on a C18 column

with a diode-array detector (DAD) should show a single, sharp peak, confirming the purity of

the isolated compound. The UV spectrum will typically show two major absorption bands

characteristic of the flavone skeleton.

Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is commonly

used for the analysis of flavonoids.

Expected [M+H]⁺ ion: m/z 283.0965[7]

Fragmentation Pattern: Tandem MS (MS/MS) will reveal characteristic fragmentation

patterns, including the loss of methyl groups and retro-Diels-Alder (rDA) fragmentation of

the C-ring, which can help in confirming the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for the unambiguous structural elucidation of the isolated compound. The chemical

shifts and coupling constants of the protons and carbons will confirm the substitution pattern

of the methoxy groups on the flavone backbone. While a full spectral assignment requires

the actual isolated compound, related structures such as 7,3'-dimethoxy-3-hydroxyflavone

show characteristic signals that can be used for comparison.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7_3_-Dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/7_3_-Dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/7_3_-Dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/7_3_-Dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/7_3_-Dimethoxyflavone
https://pubchem.ncbi.nlm.nih.gov/compound/7_3_-Dimethoxy-3-hydroxyflavone
https://spectrabase.com/spectrum/AYEDp6qmiF1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram of the Characterization Workflow
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Caption: Workflow for the structural characterization of 7,3'-dimethoxyflavone.

Part 4: Field-Proven Insights and Biological
Potential
While the biological activities of 7,3'-dimethoxyflavone itself are not extensively documented,

the activities of structurally similar dimethoxyflavones provide valuable insights into its potential

therapeutic applications.

For instance, the related compound 7,4'-dimethoxy-3-hydroxyflavone has been identified as a

protease-activated receptor 4 (PAR4) antagonist with antithrombotic activity.[10] This suggests

that 7,3'-dimethoxyflavone could also possess antiplatelet and anticoagulant properties,

making it a candidate for research in cardiovascular diseases.

Furthermore, methoxylated flavonoids are known to be metabolized by human cytochrome

P450 enzymes, which can alter their biological activities.[6] The specific positioning of the

methoxy groups on the flavonoid scaffold plays a crucial role in their interaction with biological
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targets. Various flavones have been evaluated for a range of biological activities, including anti-

α-amylase, anti-acetylcholinesterase, and anticancer effects.[11] The presence of methoxy

groups can enhance the lipophilicity of the flavonoid, potentially improving its bioavailability and

cellular uptake.

The study of 7,3'-dimethoxyflavone and its isomers is a promising area of research for the

discovery of new therapeutic agents. Its structural similarity to other bioactive flavonoids

warrants further investigation into its pharmacological profile.

References
Putri, D. A., & Fatmawati, S. (2019). A New Flavanone as a Potent Antioxidant Isolated from

Chromolaena odorata L. Leaves. Evidence-Based Complementary and Alternative Medicine,

2019, 1453612. [Link]

Prasad, S., Narayana, K., & Jayakumar, K. (2005). Phytochemical Analysis of Toxic Plant
Chromolaena odorata (Eupatorium odoratum). Journal of the Indian Society of Toxicology,
1(1), 29-31.

PubChem. (n.d.). 7,3'-Dimethoxy-3-hydroxyflavone. National Center for Biotechnology

Information. Retrieved from [Link]

Phytochemical and Pharmacological activities of Eupatorium odoratum L. - RJPT. (n.d.).

Retrieved from [Link]

SpectraBase. (n.d.). 7,3'-Dimethoxy-3-hydroxyflavone, trifluoroacetate. John Wiley & Sons,

Inc. Retrieved from [Link]

Phytochemical screening study in different parts of Chromolaena odorata by LC MS method
and related parameters. (2022). International Journal of Science and Research Archive,
07(02), 128–140.
Phytochemical screening, proximate analysis and Chromatographic analysis of methanol
leaf extract of Chromolaena odorata (L.) M.King & H.Rob. (Asteraceae). (n.d.).

PubChem. (n.d.). 5,6,4'-Trihydroxy-7,3'-dimethoxyflavone. National Center for

Biotechnology Information. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pdfs.semanticscholar.org/8679/fc0845df6d1a5b4c8361f848d68abdd0baaa.pdf
https://www.benchchem.com/product/b191138/docs?utm_src=pdf-body#7-3-dimethoxyflavone-a-technical-guide-to-natural-sources-and-isolation
https://www.hindawi.com/journals/ecam/2019/1453612/
https://pubchem.ncbi.nlm.nih.gov/compound/688836
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2011-4-5-1
https://spectrabase.com/spectrum/5Q8v7Z4yE2X
https://www.benchchem.com/product/b191138/docs?utm_src=pdf-body#7-3-dimethoxyflavone-a-technical-guide-to-natural-sources-and-isolation
https://pubchem.ncbi.nlm.nih.gov/compound/5_6_4_-Trihydroxy-7_3_-dimethoxyflavone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emani, L., Ravada, S., Meka, B., Garaga, M., & Golakoti, T. (2015). A New Flavanone from
the Leaves of Chromolaena odorata.
Phytochemical Constituent of Devil Weed (Chromolaena odorata), Concurrent with Its
Antioxidant, α-Glucosidase Inhibitory, and Antibacterial Activity. (n.d.). MDPI.
Phytochemical Screening of 'Chromolaena odorata'. (n.d.). TKM College of Arts & Science
Library.
Al-Warhi, T., et al. (2023). Evaluation of Biological Activities of Twenty Flavones and In Silico
Docking Study. Molecules, 28(6), 2419.
Chiang, T.-H., et al. (2022). Discovery of 7, 4'-dimethoxy-3-hydroxyflavone as a protease-
activated receptor 4 antagonist with antithrombotic activity and less bleeding tendency in
mice. Biochemical Pharmacology, 202, 115152.
Torrenegra-Guerrero, M., et al. (2020). NMR spectroscopy and antioxidant activity of
flavanones and flavones isolated from Chromolaena tacotana (Klatt) R.M. King & H.
PharmacologyOnLine, 3, 444-452.
Walle, T. (2009). Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-
dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human
cytochromes P450 1B1 and 2A13. Xenobiotica, 39(1), 15-22.
Supplementary Material. (n.d.). The Royal Society of Chemistry.
Dimethoxy-3-hydroxyflavone in Drug Discovery: Detailed Application Notes and Protocols.
(n.d.). Benchchem.
Kupchan, S. M., et al. (1969). Tumor inhibitors. 33. Cytotoxic flavones from eupatorium
species. Tetrahedron, 25(8), 1603-1615.

PubChem. (n.d.). 7,3'-Dimethoxyflavone. National Center for Biotechnology Information.

Retrieved from [Link]

Hu, Y., et al. (2023). Chemical Compositions of Eupatorium heterophyllum Leaf Samples
from Yunnan and Sichuan Provinces of China—Isolation of 13 New Sesquiterpene Lactones.
Molecules, 28(13), 5107.
Hu, Y., et al. (2023). Chemical Compositions of Eupatorium heterophyllum Leaf Samples
from Yunnan and Sichuan Provinces of China—Isolation of 13 New Sesquiterpene Lactones.
Molecules, 28(13), 5107.
Azuma, T., et al. (2008). Cytotoxic Effects of Polymethoxyflavones Isolated from Kaempferia
parviflora.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b191138/docs?utm_src=pdf-body#7-3-dimethoxyflavone-a-technical-guide-to-natural-sources-and-isolation
https://pubchem.ncbi.nlm.nih.gov/compound/688672
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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